Cas no 2228268-32-2 (4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine
• CAS No: 2228268-32-2
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 6585949
• PubChem ID: 165626233
• Update Time: 2025-10-30

4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine
• EN300-1774829
• 2228268-32-2

• Inchi： 1S/C8H10N4S/c1-2-12-5-10-3-7(12)6-4-13-8(9)11-6/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key： QWMLJLQNEDVYKK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CN=CN1CC

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85Ų

Additional information on 4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine

Introduction to 4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine (CAS No: 2228268-32-2)

4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228268-32-2, belongs to the thiazole and imidazole classes, which are well-documented for their diverse biological activities. The structural framework of this molecule integrates both thiazole and imidazole moieties, creating a unique scaffold that is hypothesized to contribute to its potential pharmacological properties.

The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, while the imidazole moiety introduces an additional nitrogen atom into the structure. This combination of heteroatoms is known to enhance the compound's ability to interact with biological targets, such as enzymes and receptors. The presence of an ethyl group at the 1-position of the imidazole ring further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine may exhibit inhibitory activity against various enzymes implicated in inflammatory pathways. For instance, preliminary docking studies have indicated that this compound could bind to cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The structural features of this molecule, particularly the interaction between the sulfur atom of the thiazole ring and the active site residues of COX enzymes, are believed to contribute to its potential therapeutic efficacy.

In addition to its anti-inflammatory potential, 4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine has been explored for its possible roles in other therapeutic areas. For example, thiazole derivatives are known to possess antimicrobial properties, and modifications in their structure can enhance their spectrum of activity against resistant bacterial strains. The ethyl-substituted imidazole moiety may also contribute to improved bioavailability by influencing solubility and permeability across biological membranes.

The synthesis of 4-(1-ethyl-1H-imidazol-5-yl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate thiol derivatives and imidazole precursors, followed by functional group transformations. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, such as catalytic processes that minimize waste generation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Pharmaceutical companies and academic institutions have been increasingly interested in exploring novel heterocyclic compounds due to their diverse biological activities. The structural complexity of 4-(1ethylHimidazol5y11ethyl13thiazol2amine) makes it an attractive candidate for further investigation in high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents.

Recent publications have highlighted the importance of understanding the pharmacokinetic properties of such compounds before advancing them into clinical trials. Metabolic stability studies have shown that 4-(1ethylHimidazol5y11ethyl13thiazol2amine) undergoes slow degradation under physiological conditions, suggesting that it may have a prolonged half-life in vivo. This characteristic could be advantageous for drug development, as it may reduce the frequency of dosing required for therapeutic efficacy.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations have been employed to study the conformational flexibility of 4-(1ethylHimidazol5y11ethyl13thiazol2amine) and its interactions with biological targets. These simulations provide valuable insights into how the compound might behave within a cellular environment, helping researchers design more effective derivatives.

In conclusion,4(1ethylHimidazol5y11ethyl13thiazol2amine) (CAS No: 222826832) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and predicted biological activities make it an intriguing subject for both academic study and industrial development. As our understanding of molecular interactions continues to evolve,this compound may play a significant role in shaping future therapeutic strategies.